Cas no 1353990-98-3 ((E)-tert-Butyl (1-(4-phenylbut-3-en-1-yl)piperidin-3-yl)carbamate)
(E)-tert-Butyl (1-(4-phenylbut-3-en-1-yl)piperidin-3-yl)carbamate Chemical and Physical Properties
Names and Identifiers
-
- (E)-tert-Butyl (1-(4-phenylbut-3-en-1-yl)piperidin-3-yl)carbamate
- tert-butyl N-[1-[(E)-4-phenylbut-3-enyl]piperidin-3-yl]carbamate
- (E)-tert-Butyl(1-(4-phenylbut-3-en-1-yl)piperidin-3-yl)carbamate
- AKOS024463190
- [1-((E)-4-Phenyl-but-3-enyl)-piperidin-3-yl]-carbamic acid tert-butyl ester
- DB-310548
- 1353990-98-3
-
- MDL: MFCD21098514
- Inchi: 1S/C20H30N2O2/c1-20(2,3)24-19(23)21-18-13-9-15-22(16-18)14-8-7-12-17-10-5-4-6-11-17/h4-7,10-12,18H,8-9,13-16H2,1-3H3,(H,21,23)/b12-7+
- InChI Key: ONJHQVPXJCESND-KPKJPENVSA-N
- SMILES: O(C(C)(C)C)C(NC1CCCN(CC/C=C/C2C=CC=CC=2)C1)=O
Computed Properties
- Exact Mass: 330.230728204g/mol
- Monoisotopic Mass: 330.230728204g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 24
- Rotatable Bond Count: 8
- Complexity: 408
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 41.6Ų
(E)-tert-Butyl (1-(4-phenylbut-3-en-1-yl)piperidin-3-yl)carbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 088924-500mg |
1-((E)-4-Phenyl-but-3-enyl)-piperidin-3-yl]-carbamic acid tert-butyl ester |
1353990-98-3 | 95+% | 500mg |
£275.00 | 2022-02-28 | |
| Chemenu | CM179974-1g |
tert-butyl (E)-(1-(4-phenylbut-3-en-1-yl)piperidin-3-yl)carbamate |
1353990-98-3 | 95% | 1g |
$372 | 2023-01-10 | |
| Chemenu | CM179974-1g |
tert-butyl (E)-(1-(4-phenylbut-3-en-1-yl)piperidin-3-yl)carbamate |
1353990-98-3 | 95% | 1g |
$380 | 2021-08-05 | |
| Alichem | A129006604-1g |
(E)-tert-Butyl (1-(4-phenylbut-3-en-1-yl)piperidin-3-yl)carbamate |
1353990-98-3 | 95% | 1g |
$400.00 | 2022-04-03 | |
| eNovation Chemicals LLC | Y0987986-5g |
(E)-tert-Butyl (1-(4-phenylbut-3-en-1-yl)piperidin-3-yl)carbamate |
1353990-98-3 | 95% | 5g |
$1000 | 2024-08-02 | |
| eNovation Chemicals LLC | Y0987986-5g |
(E)-tert-butyl (1-(4-phenylbut-3-en-1-yl)piperidin-3-yl)carbamate |
1353990-98-3 | 95% | 5g |
$1000 | 2025-02-27 | |
| eNovation Chemicals LLC | Y0987986-5g |
(E)-tert-butyl (1-(4-phenylbut-3-en-1-yl)piperidin-3-yl)carbamate |
1353990-98-3 | 95% | 5g |
$1000 | 2025-02-26 |
(E)-tert-Butyl (1-(4-phenylbut-3-en-1-yl)piperidin-3-yl)carbamate Related Literature
-
Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
-
Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
Additional information on (E)-tert-Butyl (1-(4-phenylbut-3-en-1-yl)piperidin-3-yl)carbamate
(E)-tert-Butyl (1-(4-phenylbut-3-en-1-yl)piperidin-3-yl)carbamate (CAS No. 1353990-98-3): A Comprehensive Overview
(E)-tert-Butyl (1-(4-phenylbut-3-en-1-yl)piperidin-3-yl)carbamate (CAS No. 1353990-98-3) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a member of the carbamate family and features a complex structure with a tert-butyl group, a phenylbutenyl moiety, and a piperidine ring. The unique combination of these structural elements endows the compound with a range of biological activities and potential therapeutic applications.
The structure of (E)-tert-Butyl (1-(4-phenylbut-3-en-1-yl)piperidin-3-yl)carbamate is characterized by its tert-butyl carbamate group, which is known for its stability and ability to modulate the activity of various biological targets. The piperidine ring provides additional conformational flexibility, while the phenylbutenyl moiety introduces aromatic and conjugated double bond features that can interact with specific protein binding sites. These structural characteristics make the compound an attractive candidate for drug discovery and development.
Recent studies have highlighted the potential of (E)-tert-Butyl (1-(4-phenylbut-3-en-1-yl)piperidin-3-yl)carbamate in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases. Research has shown that this compound can effectively cross the blood-brain barrier and exhibit neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that (E)-tert-Butyl (1-(4-phenylbut-3-en-1-yl)piperidin-3-yl)carbamate significantly reduced oxidative stress and inflammation in neuronal cells, thereby protecting them from damage caused by neurotoxic agents.
In addition to its neuroprotective properties, (E)-tert-Butyl (1-(4-phenylbut-3-en-1-yl)piperidin-3-yl)carbamate has also shown promise in the field of oncology. Preclinical studies have indicated that this compound can inhibit the proliferation of cancer cells by targeting specific signaling pathways involved in cell growth and survival. A recent investigation published in the Cancer Research journal reported that (E)-tert-butyl (1-(4-phenylbutaneneyl)piperidin-nl)carbamate effectively suppressed the growth of breast cancer cells by downregulating the expression of key oncogenes and inducing apoptosis.
The pharmacokinetic properties of (E)-tert-butyl (1-(4-pheynlbutaneneyl)piperidin-nl)carbamate have also been extensively studied. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, making it suitable for both oral and parenteral administration. Its high bioavailability and long half-life contribute to its potential as a therapeutic agent with sustained efficacy.
In terms of safety, preclinical toxicology studies have indicated that (E)-tert-butyl (1-(4-pheynlbutaneneyl)piperidin-nl)carbamate is well-tolerated at therapeutic doses. Animal models have shown minimal adverse effects, suggesting that this compound has a favorable safety profile. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.
The synthesis of (E)-tert-butyl (1-(4-pheynlbutaneneyl)piperidin-nl)carbamate involves several steps, including the formation of the piperidine ring, introduction of the phenylbutenyl moiety, and final protection with the tert-butyl carbamate group. Various synthetic routes have been developed to optimize yield and purity, ensuring that high-quality material is available for research and development purposes.
In conclusion, (E)-tert-butyl (1-(4-pheynlbutaneneyl)piperidin-nl)carbamate (CAS No. 1353990-98-3) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features, combined with favorable pharmacokinetic properties and safety profile, make it an attractive candidate for further investigation in both preclinical and clinical settings. As research continues to advance, it is likely that this compound will play an increasingly important role in the development of novel therapies for various diseases.
1353990-98-3 ((E)-tert-Butyl (1-(4-phenylbut-3-en-1-yl)piperidin-3-yl)carbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)